(R)-3-(Methoxymethyl)morpholine hydrochloride
Overview
Description
“®-2-(Methoxymethyl)morpholine hydrochloride” is a chemical compound with the molecular formula C6H14ClNO2 . It is used in research and has a molecular weight of 167.63 .
Molecular Structure Analysis
The molecular structure of “®-2-(Methoxymethyl)morpholine hydrochloride” consists of 6 carbon atoms, 14 hydrogen atoms, 1 chlorine atom, 1 nitrogen atom, and 2 oxygen atoms .Scientific Research Applications
Pharmacology
®-3-(Methoxymethyl)morpholine hydrochloride: is utilized in pharmacological research as a building block for the synthesis of various pharmacologically active molecules. Its role in the development of new therapeutic agents is crucial, particularly in the design of molecules with potential CNS activity due to its morpholine ring, which is a common feature in drugs targeting the central nervous system .
Organic Synthesis
In organic synthesis, ®-3-(Methoxymethyl)morpholine hydrochloride serves as a chiral auxiliary or resolving agent. It’s used to induce chirality in synthetic pathways, which is vital for creating enantiomerically pure substances, a key aspect in the pharmaceutical industry where the chirality of a drug can affect its efficacy and safety .
Material Science
Material scientists employ ®-3-(Methoxymethyl)morpholine hydrochloride in the synthesis of novel materials. Its incorporation into polymers can impart unique physical and chemical properties, such as enhanced flexibility, durability, or chemical resistance, which are desirable in materials used for medical devices or as coatings .
Biochemistry
In biochemistry, this compound is used as a reagent in the study of biochemical processes. It can act as an inhibitor or activator of certain enzymes, helping to elucidate the mechanisms of action or the metabolic pathways in which these enzymes are involved .
Environmental Science
®-3-(Methoxymethyl)morpholine hydrochloride: has applications in environmental science as well. It can be used in the development of environmentally friendly pesticides or herbicides. Its structural features can be modified to enhance biodegradability and reduce toxicity, minimizing environmental impact .
Analytical Chemistry
Analytical chemists use ®-3-(Methoxymethyl)morpholine hydrochloride as a standard or reference compound in chromatography, mass spectrometry, or spectroscopy. It helps in the calibration of instruments and in the development of analytical methods for the detection and quantification of various substances .
Chemical Engineering
In chemical engineering, ®-3-(Methoxymethyl)morpholine hydrochloride is involved in process optimization. It’s used in the study of reaction kinetics, catalysis, and the development of efficient synthetic routes for industrial-scale chemical production .
Safety and Hazards
properties
IUPAC Name |
(3R)-3-(methoxymethyl)morpholine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO2.ClH/c1-8-4-6-5-9-3-2-7-6;/h6-7H,2-5H2,1H3;1H/t6-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ROHMLTGBCWLCIW-FYZOBXCZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1COCCN1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC[C@@H]1COCCN1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70693463 |
Source
|
| Record name | (3R)-3-(Methoxymethyl)morpholine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70693463 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-3-(Methoxymethyl)morpholine hydrochloride | |
CAS RN |
696582-88-4 |
Source
|
| Record name | (3R)-3-(Methoxymethyl)morpholine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70693463 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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